Cas no 98303-49-2 (1,4-Pentadien-3-one,1,5-bis[4-(dimethylamino)phenyl]-, (1E,4E)-)

1,4-Pentadien-3-one,1,5-bis[4-(dimethylamino)phenyl]-, (1E,4E)- structure
98303-49-2 structure
Product Name:1,4-Pentadien-3-one,1,5-bis[4-(dimethylamino)phenyl]-, (1E,4E)-
CAS No:98303-49-2
MF:C21H24N2O
MW:320.428065299988
CID:801726
PubChem ID:785543
Update Time:2025-04-19

1,4-Pentadien-3-one,1,5-bis[4-(dimethylamino)phenyl]-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentadien-3-one,1,5-bis[4-(dimethylamino)phenyl]-, (1E,4E)-
    • trans,trans-bis(4-(dimethylamino)benzylidene)acetone
    • CHEMBL255168
    • (1E,4E)-1,5-bis(4-(dimethylamino)phenyl)penta-1,4-dien-3-one
    • (1E,4E)-1,5-bis(4-dimethylaminophenyl)penta-1,4-dien-3-one
    • BIM-0009066.P001
    • 98303-49-2
    • trans,trans-1,5-Bis(p-(dimethylamino)phenyl)-1,4-pentadien-3-one
    • SMSF0003642
    • NSC636680
    • (1E,4E)-1,5-bis[4-(dimethylamino)phenyl]penta-1,4-dien-3-one
    • (1E,4E)-1,5-Bis[4-(dimethylamino)phenyl]-1,4-pentadien-3-one #
    • 1,5-Bis(4-dimethylaminophenyl)-1,4-pentadien-3-one
    • 1,5-bis-(4-Dimethylaminophenyl)-1,4-pentadien-3-one
    • 1,5-bis(4-(dimethylamino)phenyl)penta-1,4-dien-3-one
    • NSC-636680
    • BDBM50315882
    • JWTSVUUPJIIXTO-KAVGSWPWSA-N
    • 1,5-Bis(4-(dimethylamino)phenyl)-1,4-pentadien-3-one
    • 6673-14-9
    • NSC-156579
    • MFCD00043755
    • NSC156579
    • AKOS000814051
    • Inchi: 1S/C21H24N2O/c1-22(2)19-11-5-17(6-12-19)9-15-21(24)16-10-18-7-13-20(14-8-18)23(3)4/h5-16H,1-4H3/b15-9+,16-10+
    • InChI Key: JWTSVUUPJIIXTO-KAVGSWPWSA-N
    • SMILES: O=C(/C=C/C1C=CC(=CC=1)N(C)C)/C=C/C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 320.188863393g/mol
  • Monoisotopic Mass: 320.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 23.6Ų
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